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Compound of Interest

Compound Name: UCL-TRO-1938

Cat. No.: B15073916

Application Notes and Protocols for UCL-TRO-
1938

A Guide for Researchers, Scientists, and Drug
Development Professionals

Introduction

UCL-TRO-1938 is a potent and selective small molecule allosteric activator of phosphoinositide
3-kinase alpha (PI3Ka).[1][2][3][4][5] As a key enzyme in the PI3K/Akt signaling pathway,
PI3Ka plays a crucial role in cell proliferation, survival, and metabolism.[3] UCL-TRO-1938 has
been shown to induce cell proliferation and has demonstrated cardioprotective and
neuroregenerative effects in preclinical models.[1][3][4][5] These application notes provide
detailed protocols for the preparation of UCL-TRO-1938 stock solutions for use in a variety of
research applications.

PI13Ka Signaling Pathway

The diagram below illustrates the canonical PI3K/Akt signaling pathway, which is activated by
UCL-TRO-1938.
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Caption: PI3Ka signaling pathway activated by UCL-TRO-1938.

© 2025 BenchChem. All rights reserved. 2/8 Tech Support


https://www.benchchem.com/product/b15073916?utm_src=pdf-body-img
https://www.benchchem.com/product/b15073916?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15073916?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Methodological & Application

Check Availability & Pricing

Quantitative Data

The following table summarizes the key quantitative information for UCL-TRO-1938.

Property Value Reference(s)
Molecular Weight 456.58 g/mol [516]1[7]
CAS Number 2919575-27-0 [71(8][9]
Purity >98% [8]19]
Appearance Solid [4119]
ECso (in vitro) ~60 uM (lipid kinase activity) [11[4115]
ECso (in cells) 2-5 uM (pAkt/PIP3 production) [31[41[5]
Solubility (DMSO) 23 - 50 mg/mL [2][6][8]
Solubility (Water) Insoluble [21[7]
Solubility (Ethanol) Insoluble [2][7]
Storage (Powder) -20°C for up to 3 years [6]
Storage (in Solvent) "80°C forupto 1 year; -20°C [1][3][10]

for up to 1 month

Experimental Protocols

1. Preparation of a 10 mM DMSO Stock Solution for In Vitro Experiments

This protocol describes the preparation of a 10 mM stock solution of UCL-TRO-1938 in

dimethyl sulfoxide (DMSO), suitable for most cell-based assays.

Materials:

e UCL-TRO-1938 powder

e Anhydrous/molecular sieve-dried DMSO
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Sterile microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Pipettes and sterile filter tips

Workflow for Preparing In Vitro Stock Solution
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Preparation

1. Weigh UCL-TRO-1938

2. Calculate required
DMSO volume

3. Add DMSO

4. Dissolve completely
(Vortex/Sonicate)

5. Aliquot into
sterile tubes

6. Store at -20°C or -80°C
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Caption: Workflow for preparing UCL-TRO-1938 stock solution.

Procedure:
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o Weighing the Compound: Carefully weigh out a desired amount of UCL-TRO-1938 powder
using a calibrated analytical balance. For example, to prepare 1 mL of a 10 mM stock
solution, weigh out 4.57 mg of UCL-TRO-1938.

o Calculating Solvent Volume: Use the following formula to calculate the required volume of
DMSO: Volume (L) = Mass (g) / (Molecular Weight ( g/mol ) x Concentration (mol/L))

o Dissolution: Add the calculated volume of anhydrous DMSO to the vial containing the UCL-
TRO-1938 powder.

o Mixing: Vortex the solution until the compound is completely dissolved. Gentle warming or
sonication may be used to aid dissolution if necessary.[6][8] Ensure the final solution is clear.

» Aliquoting: To avoid repeated freeze-thaw cycles, aliquot the stock solution into smaller,
single-use volumes in sterile microcentrifuge tubes.[1][8]

o Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for
long-term storage (up to 1 year).[1][3][10]

2. Preparation of a Formulation for In Vivo Experiments

This protocol provides an example of how to prepare UCL-TRO-1938 for in vivo administration,
based on commonly used vehicle formulations. Note: The optimal formulation may vary
depending on the animal model and route of administration.

Materials:

UCL-TRO-1938

DMSO

PEG300 (Polyethylene glycol 300)

Tween-80 (Polysorbate 80)

Saline (0.9% NaCl in sterile water)

Sterile tubes
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o Vortex mixer
Procedure for a 2.5 mg/mL Formulation[8]:

o Prepare a Concentrated DMSO Stock: First, prepare a concentrated stock solution of UCL-
TRO-1938 in DMSO (e.g., 25 mg/mL).[8]

e Vehicle Preparation (Example for 1 mL final volume): a. In a sterile tube, add 100 pL of the
25 mg/mL UCL-TRO-1938 DMSO stock. b. Add 400 pL of PEG300 and mix thoroughly until
the solution is clear.[8] c. Add 50 pL of Tween-80 and mix again until the solution is clear.[8]
d. Add 450 L of saline to bring the final volume to 1 mL. Mix thoroughly.[8]

o Administration: This formulation should be prepared fresh before each use.

Safety Precautions

UCL-TRO-1938 is for research use only and not for human or veterinary use.

Wear appropriate personal protective equipment (PPE), including gloves, a lab coat, and
safety glasses, when handling the compound.

Handle the powder in a well-ventilated area or a chemical fume hood to avoid inhalation.

Consult the Safety Data Sheet (SDS) for detailed safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [preparing UCL-TRO-1938 stock solutions for
experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15073916#preparing-ucl-tro-1938-stock-solutions-
for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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